Cas no 168689-41-6 (Octanoic acid, 8-amino-7-oxo-, hydrochloride (1:1))

• Product Name: Octanoic acid, 8-amino-7-oxo-, hydrochloride (1:1)
• CAS No: 168689-41-6
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 2781529
• PubChem ID: 71350241
• Update Time: 2025-04-21

Octanoic acid, 8-amino-7-oxo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• CHEMBL2286788
• Octanoic acid, 8-amino-7-oxo-, hydrochloride (1:1)
• 8-AMINO-7-OXOOCTANOIC ACID HYDROCHLORIDE
• DTXSID40776050
• 168689-41-6
• 8-amino-7-oxooctanoic acid;hydrochloride
• 8-Amino-7-oxooctanoic acid--hydrogen chloride (1/1)

• Inchi： 1S/C8H15NO3.ClH/c9-6-7(10)4-2-1-3-5-8(11)12;/h1-6,9H2,(H,11,12);1H
• InChI Key： UUDMHRYCKXFSKE-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)CCCCCC(=O)O

Computed Properties

• Exact Mass: 209.0818711Da
• Monoisotopic Mass: 209.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų